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Compound of Interest

Compound Name: Homologous recombination-IN-1

Cat. No.: B15607480

Get Quote

For researchers, scientists, and drug development professionals utilizing Homologous
Recombination-IN-1 (CAS No. 391885-8), adherence to proper disposal and safety protocols

is paramount to ensure a safe laboratory environment and regulatory compliance. This

document provides a comprehensive, step-by-step guide for the safe handling and disposal of

this compound.

Chemical and Safety Data
Homologous Recombination-IN-1 is a small molecule inhibitor used in laboratory research.

According to its Safety Data Sheet (SDS), it is not classified as a hazardous substance;

however, standard laboratory precautions should always be observed.[1]
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Property Value Source

CAS Number 391889-85-3 [1]

Molecular Formula C28H24ClN3O3 [1]

Molecular Weight 485.96 g/mol [1]

Hazard Classification
Not a hazardous substance or

mixture
[1]

Incompatible Materials
Strong acids/alkalis, strong

oxidizing/reducing agents
[1]

Hazardous Decomposition
Under fire conditions, may emit

toxic fumes
[1]

Experimental Protocol: Proper Disposal of
Homologous Recombination-IN-1
The following step-by-step procedure outlines the recommended method for the disposal of

Homologous Recombination-IN-1 in various forms. This protocol is based on information

from the product's Safety Data Sheet and general laboratory best practices.

Personnel Protective Equipment (PPE) Requirements: Before beginning any disposal

procedures, ensure you are wearing the following PPE:

Safety glasses or goggles

Standard laboratory coat

Chemically resistant gloves (e.g., nitrile)

Disposal of Solid (Neat) Compound:

Collection: Carefully collect any waste solid material. Avoid creating dust.

Containerization: Place the solid waste into a clearly labeled, sealed container designated for

non-hazardous chemical waste.
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Labeling: The label should include the chemical name ("Homologous Recombination-IN-
1"), CAS number (391889-85-3), and the date.

Storage: Store the waste container in a designated, secure area away from incompatible

materials.[1]

Final Disposal: Arrange for pickup and disposal by your institution's environmental health and

safety (EHS) office or a licensed chemical waste disposal contractor, following all local,

regional, and national regulations.

Disposal of Solutions (e.g., in DMSO or other solvents):

Waste Stream Identification: Determine the appropriate waste stream. Since Homologous
Recombination-IN-1 is not classified as hazardous, the solvent will likely determine the

waste category. For example, if dissolved in a flammable solvent like DMSO, it should be

treated as flammable liquid waste.

Collection: Pour the waste solution into a designated, compatible, and properly vented waste

container. Do not mix with incompatible waste streams.[1]

Container Labeling: Clearly label the waste container with the full chemical names of all

contents (e.g., "Homologous Recombination-IN-1 in DMSO") and their approximate

concentrations.

Storage and Disposal: Store and dispose of the liquid waste container according to your

institution's procedures for the specific solvent waste category.

Disposal of Contaminated Labware (e.g., pipette tips, tubes, gloves):

Segregation: Segregate contaminated disposable labware from regular trash.

Decontamination: While the compound is not classified as hazardous, it is good practice to

decontaminate surfaces and equipment by scrubbing with alcohol.[1]

Collection: Place all contaminated items into a designated waste bag or container for

chemical waste.
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Disposal: Dispose of the container as non-hazardous chemical waste through your

institution's EHS office.

Spill Management Protocol
In the event of a spill, follow these procedures:

Ensure Safety: Evacuate personnel from the immediate area if necessary and ensure

adequate ventilation.[1]

Containment: Prevent further leakage or spillage. Keep the product away from drains or

water courses.[1]

Absorption: For liquid spills, absorb the solution with an inert, finely-powdered liquid-binding

material such as diatomite, universal binders, or vermiculite.[1]

Collection: Carefully sweep or scoop up the absorbed material and place it into a designated

container for chemical waste.

Decontamination: Decontaminate the spill area and any affected equipment by scrubbing

with alcohol.[1]

Disposal: Dispose of all contaminated materials, including PPE, as chemical waste

according to the procedures outlined above.

Diagram of Disposal Workflow
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Caption: Disposal workflow for Homologous Recombination-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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